Cas no 86252-74-6 ((2E,13Z)-Octadecadienyl Acetate)

• Product Name: (2E,13Z)-Octadecadienyl Acetate
• CAS No: 86252-74-6
• MF: C₂₀H₃₆O₂
• MW: 308.498646736145
• CID: 1852974
• PubChem ID: 5363215
• Update Time: 2025-04-24

(2E,13Z)-Octadecadienyl Acetate Chemical and Physical Properties

Names and Identifiers

• (2E,13Z)-octadeca-2,13-dien-1-yl acetate
• (2E,13Z)-2,13-Octadecadien-1-ol, acetate
• 2,13-Octadecadien-1-ol, acetate, (2E,13Z)-
• 5U11U2OV1 &amp
• &amp
• (2E,13Z)- Form
• Z,Z-2,13-Octadecadienyl acetate
• E,Z-2,13-Octadecadien-1-ol acetate
• (2E,13Z)-2,13-Octadecadienyl acetate #
• E2,Z13-18 Ac
• LMFA07010385
• [(2E,13Z)-octadeca-2,13-dienyl] acetate
• SCHEMBL1301724
• CHEBI:180343
• (Z,Z)-2,13-Octadecadienyl acetate
• (2E,13Z)-2,13-Octadecadien-1-yl acetate
• CS-0792323
• (2E,13Z)-Octadecadienyl Acetate
• 86252-74-6
• (2E,13Z)-OctadecadienylAcetate
• HY-W747105
• NS00067083
• (e,z)-2,13-octadecadienyl acetate
• DTXSID30893861
• 2E,13Z-Octadecadienyl acetate
• NWRSOYAGXTXEMK-NHRIVICHSA-N

• Inchi： 1S/C20H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-20(2)21/h6-7,17-18H,3-5,8-16,19H2,1-2H3/b7-6+,18-17+
• InChI Key： NWRSOYAGXTXEMK-QRNOYXLNSA-N
• SMILES： CCCC/C=C/CCCCCCCCC/C=C/COC(=O)C

Computed Properties

• Exact Mass: 308.271530387Da
• Monoisotopic Mass: 308.271530387Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters

Additional information on (2E,13Z)-Octadecadienyl Acetate

Chemical Profile of (2E,13Z)-octadeca-2,13-dien-1-yl acetate (CAS No. 86252-74-6)

(2E,13Z)-octadeca-2,13-dien-1-yl acetate, identified by the Chemical Abstracts Service Number (CAS No.) 86252-74-6, is a specialized organic compound belonging to the class of fatty acid esters. This compound features a unique molecular structure characterized by a conjugated diene system, which is positioned between the 2nd and 13th carbon atoms of an octadecane backbone. The presence of double bonds at the (2E) and (13Z) positions introduces geometric isomerism, influencing its physicochemical properties and potential biological activities. As a result of its structural complexity, this ester has garnered interest in various scientific and industrial applications, particularly in the fields of biochemistry and pharmaceutical research.

The synthesis of (2E,13Z)-octadeca-2,13-dien-1-yl acetate typically involves advanced organic chemistry techniques, including stereoselective reactions to ensure the precise configuration of the double bonds. The acetyl group at the 1-position enhances the compound's reactivity, making it a valuable intermediate in synthetic pathways. Recent advancements in enzymatic catalysis have shown promise in optimizing the production of such conjugated diene esters with high enantiomeric purity, which is crucial for applications in drug development where stereochemistry plays a pivotal role.

One of the most compelling aspects of (2E,13Z)-octadeca-2,13-dien-1-yl acetate is its potential biological significance. The conjugated diene system is well-documented for its ability to interact with various biological targets due to its electronic properties. Studies have suggested that compounds with similar structures may exhibit properties such as anti-inflammatory effects or modulation of lipid metabolism. For instance, research on related polyunsaturated fatty acid esters has demonstrated their role in cellular signaling pathways associated with immune responses and cardiovascular health. While direct clinical trials with (2E,13Z)-octadeka-2,13-dien-1-yl acetate are still in nascent stages, preclinical data support its exploration as a lead compound for novel therapeutic agents.

The compound's physicochemical properties make it an attractive candidate for formulation development. Its moderate solubility in organic solvents and stability under controlled conditions facilitate its use in laboratory-scale experiments and pilot manufacturing processes. Furthermore, the presence of functional groups such as the ester linkage allows for further derivatization, enabling chemists to tailor its properties for specific applications. For example, modifications at the acetyl group could enhance bioavailability or target specific enzymatic pathways.

In industrial applications, (2E,13Z)-octadeka-2,13-dien-1-yl acetate may find utility as an additive in specialty oils or as a precursor for more complex molecules. Its structural features could also be leveraged in material science applications where conjugated dienes contribute to mechanical strength or optical properties. The growing emphasis on sustainable chemistry has prompted investigations into biotechnological routes for producing such compounds from renewable feedstocks, aligning with global efforts to reduce environmental impact.

Recent research highlights have expanded our understanding of how structural modifications influence biological activity. For example, comparative studies between (2E,13Z)-octadeka-2,13-dien-1-yl acetate and its geometric isomers have revealed nuanced differences in their interactions with biological receptors. These findings underscore the importance of precise stereochemical control in drug design and open new avenues for structure-based drug discovery. Computational modeling techniques have further enhanced our ability to predict and rationalize these interactions at an atomic level.

The compound's potential extends beyond pharmaceuticals into agrochemicals and nutraceuticals. Derivatives of conjugated dienes have been explored as intermediates for synthesizing bioactive molecules that can influence plant growth or human health outcomes. Additionally, its role as a signaling molecule analog has been hypothesized based on preliminary data suggesting that similar compounds can modulate intracellular communication pathways.

Future directions in studying (2E,13Z)-octadeka-2,13-dien-1-yl acetate include elucidating its mechanism of action through advanced spectroscopic methods and developing innovative synthetic strategies to improve yield and purity. Collaborative efforts between academia and industry are likely to accelerate progress by combining experimental expertise with computational insights. As regulatory frameworks evolve to support novel chemical entities entering clinical trials or commercial markets, this compound represents an exciting opportunity for researchers looking to develop next-generation therapeutics.

In conclusion,(2E,13Z)-octadeka-2,13-dien-l-acetate (CAS No. 862552-*74*-*6*) stands out as a structurally intriguing compound with multifaceted potential across scientific disciplines. Its unique combination of chemical features positions it as a valuable asset for both fundamental research and applied science endeavors aimed at addressing complex challenges in medicine, material science, and sustainable technology development.